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Compound of Interest

Compound Name: Thiothionyl fluoride

Cat. No.: B15341338 Get Quote

An In-depth Technical Guide on Thiothionyl Fluoride

Abstract
Thiothionyl fluoride is an inorganic chemical compound with the formula S₂F₂. It is a colorless

gas and an isomer of disulfur difluoride. This document provides a concise overview of its

fundamental chemical properties, including its molecular structure, molar mass, and key

physical data. Additionally, common synthesis protocols are briefly outlined.

Chemical Identity and Properties
Thiothionyl fluoride is characterized by the chemical formula S=SF₂.[1] It is also referred to

as difluoro(sulfanylidene)-λ4-sulfane.[1][2]

Molecular Formula and Molar Mass
Chemical Formula: S₂F₂[2][3][4]

Molar Mass: 102.12 g/mol [1]

Physical and Chemical Properties
A summary of the key quantitative data for thiothionyl fluoride is presented in the table below.
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Property Value

IUPAC Name difluoro(sulfanylidene)-λ4-sulfane

Molecular Formula S₂F₂

Molar Mass 102.12 g/mol [1]

Appearance Colorless gas[1]

Melting Point -164.6 °C[1]

CAS Number 16860-99-4

Synthesis Protocols
Detailed experimental procedures for the synthesis of thiothionyl fluoride can be found in the

cited literature. The primary methods involve the reaction of a sulfur-chlorine compound with a

fluoride source.

Reaction with Potassium Fluoride
Thiothionyl fluoride can be synthesized by reacting disulfur dichloride with potassium fluoride

at approximately 150 °C.[1]

Reaction: S₂Cl₂ + 2 KF → S=SF₂ + 2 KCl

Reaction with Mercury(II) Fluoride
An alternative synthesis route involves the reaction of disulfur dichloride with mercury(II)

fluoride at a lower temperature of 20 °C.[1]

Molecular Structure
The structural arrangement of thiothionyl fluoride consists of a central sulfur atom double-

bonded to another sulfur atom and single-bonded to two fluorine atoms.
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Caption: Molecular structure of thiothionyl fluoride (S₂F₂).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15341338?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

